Cas no 2229567-79-5 (methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate)

• Product Name: methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate
• CAS No: 2229567-79-5
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5860980
• PubChem ID: 165689483
• Update Time: 2025-05-24

methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate
• 2229567-79-5
• EN300-1727330

• Inchi： 1S/C10H11N3O2S/c1-13-8(11)5-7(12-13)6-3-4-16-9(6)10(14)15-2/h3-5H,11H2,1-2H3
• InChI Key： XZYJTVCJQBBKSR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.4Ų

Additional information on methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate

Research Brief on Methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate (CAS: 2229567-79-5)

Methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate (CAS: 2229567-79-5) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole-thiophene hybrid structure, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a valuable scaffold for drug discovery.

The synthesis of methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate involves a multi-step process, starting with the condensation of 5-amino-1-methyl-1H-pyrazole-3-carbaldehyde with methyl thioglycolate, followed by cyclization and esterification. Researchers have optimized this synthetic route to achieve high yields and purity, which is critical for subsequent biological evaluations. The compound's stability under physiological conditions has also been investigated, revealing favorable pharmacokinetic properties that support its further development as a therapeutic agent.

In terms of biological activity, methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate has demonstrated potent inhibitory effects on several kinase targets, including JAK2 and EGFR, which are implicated in cancer and inflammatory diseases. In vitro studies using cell-based assays have shown that the compound effectively suppresses kinase activity at nanomolar concentrations, with minimal cytotoxicity to normal cells. These findings suggest its potential as a selective kinase inhibitor with a favorable safety profile.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, such as the JAK-STAT and MAPK pathways, which are critical for cell proliferation and immune responses. Molecular docking studies have provided insights into the compound's binding mode within the kinase active sites, highlighting interactions with conserved amino acid residues that contribute to its high affinity and selectivity. These structural insights are invaluable for the rational design of derivatives with enhanced potency and reduced off-target effects.

Recent preclinical studies have evaluated the therapeutic efficacy of methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate in animal models of cancer and autoimmune diseases. In murine models of rheumatoid arthritis, the compound significantly reduced joint inflammation and bone erosion, comparable to standard treatments such as methotrexate. Similarly, in xenograft models of solid tumors, it exhibited robust antitumor activity, with marked reductions in tumor volume and improved survival rates. These results underscore its potential as a dual-purpose agent for oncology and immunology applications.

Despite these promising findings, challenges remain in the clinical translation of methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through further optimization and formulation studies. Current efforts are focused on developing prodrug versions and nanoparticle-based delivery systems to enhance its therapeutic index and overcome limitations associated with its physicochemical properties.

In conclusion, methyl 3-(5-amino-1-methyl-1H-pyrazol-3-yl)thiophene-2-carboxylate represents a promising candidate for drug development, with demonstrated efficacy in modulating kinase activity and inflammatory responses. Ongoing research aims to refine its pharmacological profile and explore its applications in combination therapies. As the field advances, this compound is poised to contribute significantly to the development of next-generation therapeutics for complex diseases.